3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide

• IUPAC Name: 3,4-dimethyl-N-[4-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C20H22N2O3/c1-14-3-4-17(13-15(14)2)19(23)21-18-7-5-16(6-8-18)20(24)22-9-11-25-12-10-22/h3-8,13H,9-12H2,1-2H3,(H,21,23)
• InChI Key: MDRAFKUUIZUFEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3)C
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of nicotinic acetylcholine receptor (nAChR) agonists and has been found to have a high affinity for α7 nAChRs. In

Mechanism of Action

3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide is a selective agonist of α7 nAChRs. These receptors are widely distributed in the central nervous system and play a key role in synaptic plasticity, learning, and memory. Activation of α7 nAChRs by 3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide leads to an influx of calcium ions into the cell, which triggers downstream signaling pathways. These pathways are involved in the regulation of neurotransmitter release, gene expression, and cell survival.
Biochemical and Physiological Effects:
3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has been found to have a range of biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. 3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has also been found to reduce inflammation in animal models of sepsis and traumatic brain injury. It has been shown to have analgesic effects in animal models of neuropathic pain. 3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has been found to increase the release of acetylcholine in the brain, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has several advantages for lab experiments. It has a high affinity for α7 nAChRs, which makes it a useful tool for studying the role of these receptors in various physiological processes. 3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide is also relatively stable and can be synthesized on a large scale. However, 3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. 3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has potential therapeutic applications in a range of neurological and inflammatory diseases. Future research should focus on further elucidating the mechanism of action of 3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide and identifying the downstream signaling pathways that are involved. This could lead to the development of more potent and selective α7 nAChR agonists. Future research should also focus on optimizing the pharmacokinetic properties of 3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide to improve its effectiveness in vivo. Finally, clinical trials should be conducted to evaluate the safety and efficacy of 3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide in humans.

Scientific Research Applications

3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to have neuroprotective, anti-inflammatory, and analgesic effects. 3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been found to reduce inflammation in animal models of sepsis and traumatic brain injury. 3,4-dimethyl-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has been shown to have analgesic effects in animal models of neuropathic pain.